Cas no 872855-03-3 (N,N-bis(2-methoxyethyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide)

• Product Name: N,N-bis(2-methoxyethyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide
• CAS No: 872855-03-3
• MF: C₂₂H₂₉N₃O₆
• MW: 431.482166051865
• CID: 5904307
• PubChem ID: 16812429
• Update Time: 2025-07-15

N,N-bis(2-methoxyethyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N,N-bis(2-methoxyethyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide
• F2001-0413
• VU0489685-1
• 872855-03-3
• AKOS024619281
• N,N-bis(2-methoxyethyl)-2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide
• N,N-bis(2-methoxyethyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide
• N,N-bis(2-methoxyethyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide

• Inchi： 1S/C22H29N3O6/c1-29-11-7-24(8-12-30-2)22(28)21(27)18-15-25(19-6-4-3-5-17(18)19)16-20(26)23-9-13-31-14-10-23/h3-6,15H,7-14,16H2,1-2H3
• InChI Key： COARHIYUHTTXAL-UHFFFAOYSA-N
• SMILES： C(N(CCOC)CCOC)(=O)C(C1C2=C(N(CC(N3CCOCC3)=O)C=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 431.20563565g/mol
• Monoisotopic Mass: 431.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 90.3Ų

Additional information on N,N-bis(2-methoxyethyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide

Professional Introduction to Compound with CAS No. 872855-03-3 and Product Name: N,N-bis(2-methoxyethyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide

The compound in question, identified by the CAS number 872855-03-3, is a sophisticated organic molecule with a complex chemical structure. Its product name, N,N-bis(2-methoxyethyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide, provides a detailed insight into its molecular composition. This compound belongs to a class of molecules that have garnered significant attention in the field of pharmaceutical research due to their potential biological activities and structural features.

At the core of this compound's structure is a central acetoamide moiety, which is flanked by two bulky N,N-bis(2-methoxyethyl) groups. This particular arrangement not only contributes to the compound's solubility and stability but also influences its interactions with biological targets. The presence of multiple heterocyclic rings, including an indole ring and a morpholine ring, further enhances its complexity and potential for selective binding.

The indole moiety, specifically located at the 3-position of the indole ring, is a key feature that has been extensively studied in medicinal chemistry. Indole derivatives are well-known for their diverse biological activities, ranging from antimicrobial to anticancer properties. In the context of this compound, the indole ring is connected to an ethyl group that carries a morpholine substituent at its 4-position. This morpholine group is another critical component that contributes to the molecule's overall pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into understanding the interactions between this compound and its potential biological targets. Studies have suggested that the N,N-bis(2-methoxyethyl) groups may play a role in modulating the compound's solubility and pharmacokinetic properties, while the indole and morpholine moieties are likely responsible for much of its biological activity.

One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. The unique combination of structural elements makes it a promising candidate for further investigation in various disease models. For instance, preliminary studies have hinted at its potential efficacy in inhibiting certain enzymes that are overexpressed in cancer cells. This aligns with current trends in drug discovery, where targeting specific enzymatic pathways has become a cornerstone of effective therapy.

The synthesis of such complex molecules requires meticulous planning and expertise. The multi-step synthetic route involves careful selection of reagents and conditions to ensure high yield and purity. Researchers often employ advanced techniques such as palladium-catalyzed cross-coupling reactions, which are essential for forming carbon-carbon bonds between the indole and morpholine moieties. These reactions are highly sensitive to reaction conditions, necessitating precise control over parameters such as temperature, pressure, and catalyst loading.

In addition to its synthetic challenges, another critical aspect of working with this compound is its characterization. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are indispensable for confirming the structure and purity of the compound. These techniques provide detailed information about the molecular structure, which is crucial for understanding its biological behavior.

The pharmacological evaluation of this compound has been a focus of recent research efforts. In vitro studies have demonstrated that it exhibits significant activity against various cellular targets. For example, it has shown promise in inhibiting kinases that are involved in signal transduction pathways relevant to cancer progression. Furthermore, its ability to interact with DNA-binding proteins has raised interest in its potential as an anticancer agent.

One particularly notable finding from recent studies is the compound's interaction with morpholin-4-yl groups. These groups are known to enhance binding affinity by forming hydrogen bonds with specific residues on biological targets. This feature has been exploited in the design of numerous drugs that require tight binding to their receptors for optimal efficacy. The presence of multiple hydrogen bond donors and acceptors in this compound's structure suggests that it may be capable of forming stable interactions with biological macromolecules.

The N,N-bis(2-methoxyethyl) groups also contribute significantly to the compound's pharmacological profile by influencing its metabolic stability and distribution within the body. These bulky alkyl chains can shield reactive sites from enzymatic degradation, thereby prolonging the compound's half-life in vivo. Additionally, they can affect how the compound is distributed among different tissues, which is an important consideration for drug development.

Another area of interest has been the compound's potential toxicity profile. Given its complex structure and multiple functional groups, it is essential to evaluate its safety thoroughly before considering clinical applications. Preclinical studies have focused on assessing its acute toxicity, chronic toxicity, and potential side effects. These studies involve administering the compound to animal models at various doses to observe any adverse effects.

The results from these preclinical studies have been encouraging thus far, suggesting that N,N-bis(2-methoxyethyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide is well-tolerated at therapeutic doses. However, further investigation is needed to fully understand its long-term safety profile and any potential interactions with other drugs or substances.

In conclusion, this compound represents a fascinating example of how intricate molecular design can lead to novel therapeutic agents with significant biological activity. Its complex structure combines multiple functional groups that contribute to its unique pharmacological properties. While further research is needed to fully elucidate its mechanisms of action and safety profile, it holds promise as a candidate for future drug development efforts.